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For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for conducting material
compatibility testing with the hydrochlorofluorocarbon solvent HCFC-225da. Historically
marketed under trade names such as Asahiklin AK-225, this solvent is a blend of two isomers:
3,3-dichloro-1,1,1,2,2-pentafluoropropane (HCFC-225ca) and 1,3-dichloro-1,1,2,2,3-
pentafluoropropane (HCFC-225cb).[1][2] It has been utilized in various applications, including
precision cleaning and as a carrier solvent.[3][4]

However, due to its ozone-depleting potential, the production and use of HCFC-225da have
been phased out under international agreements. These protocols are intended for legacy
system support, validation of alternative materials for existing equipment, or for specific,
exempted research applications where its use is still required.

The compatibility of materials with HCFC-225da is a critical consideration to prevent material
degradation, which can lead to equipment failure, contamination of processes, and safety
hazards. These notes outline the standardized procedures for evaluating the compatibility of
common polymers, elastomers, and metals with HCFC-225da.

Material Compatibility Overview

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1293494?utm_src=pdf-interest
https://us.rs-online.com/m/d/dca4e7214ebf91b5f5d85dccb7abafb4.pdf
https://www.techspray.com/Content/Images/uploaded/Documents/AK225%20Whitepaper_010314.pdf
https://www.matweb.com/search/datasheettext.aspx?matguid=a9cfa7fadf664fc99148fedff511d6d9
https://www.lookpolymers.com/pdf/Asahi-Glass-ASAHIKLIN-AK-225-Hydrochlorofluorocarbon-Solvent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

In general, HCFC-225da exhibits good compatibility with a range of common metals and is
considered safe for use with many plastics.[1] However, rigorous testing is essential to confirm
suitability for specific applications, especially under prolonged exposure and at elevated
temperatures.

Elastomers and Plastics: The primary concern with elastomers and plastics is swelling, weight
change, and degradation of mechanical properties.[5]

Metals: For metals, the main consideration is corrosion, which can be assessed through visual
inspection and weight loss measurements.[6][7]

Experimental Protocols

The following protocols are based on established standards for refrigerant and solvent
compatibility testing, such as the sealed tube method described in ASHRAE Standard 97.[2]

Protocol for Elastomer and Plastic Compatibility Testing

This protocol details the steps for assessing the compatibility of elastomeric and plastic
materials with HCFC-225da.

3.1.1 Materials and Equipment

o Test specimens of elastomers and plastics (e.g., O-rings, plaques)
o HCFC-225da solvent

o Sealed glass tubes or pressure vessels

o Analytical balance (x0.1 mg)

o Calipers or other dimensional measurement tool

e Durometer for hardness testing

o Temperature-controlled oven

o Desiccator
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3.1.2 Experimental Workflow
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Elastomer and plastic compatibility testing workflow.

3.1.3 Procedure
e Specimen Preparation:

o Clean test specimens with a suitable solvent (e.g., isopropanol) and dry them thoroughly
in a desiccator for 24 hours.

e Pre-Exposure Measurements:
o Measure the initial weight of each specimen to the nearest 0.1 mg.
o Measure the initial dimensions (e.g., diameter, thickness) of each specimen.
o Measure the initial hardness of each specimen using a durometer.

e Exposure:

[e]

Place each specimen in a clean, dry sealed tube or pressure vessel.

[e]

Add a sufficient volume of HCFC-225da to completely immerse the specimen.

Seal the tubes/vessels.

o

[¢]

Place the sealed containers in a temperature-controlled oven at a specified temperature
(e.g., 50°C) for a defined duration (e.g., 7 days).

e Post-Exposure Measurements:

[e]

After the exposure period, allow the containers to cool to room temperature.

[e]

Carefully open the containers in a well-ventilated area.

o

Remove the specimens and allow any residual solvent to evaporate. Dry the specimens in
a desiccator until a constant weight is achieved.

o

Measure the final weight, dimensions, and hardness of each specimen.
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o Visually inspect the specimens for any signs of degradation, such as cracking, crazing, or
discoloration.

o Data Analysis:

o Calculate the percentage change in weight, volume (swell), and the change in hardness.

Protocol for Metal Compatibility Testing

This protocol outlines the procedure for evaluating the compatibility of various metals with
HCFC-225da.

3.2.1 Materials and Equipment

e Metal coupons (e.g., stainless steel, aluminum, copper)
o HCFC-225da solvent

o Sealed glass tubes or pressure vessels

o Analytical balance (x0.1 mg)

o Temperature-controlled oven

» Desiccator

e Microscope for visual inspection

3.2.2 Experimental Workflow
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Metal compatibility testing workflow.
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3.2.3 Procedure

e Coupon Preparation:

o Clean and degrease metal coupons according to standard procedures (e.g., using a
suitable solvent and abrasive cleaning).

o Dry the coupons in a desiccator.

e Pre-Exposure Measurements:

o Measure the initial weight of each coupon to the nearest 0.1 mg.

o Visually inspect and document the initial surface condition of each coupon.

e Exposure:

[e]

Place each coupon in a clean, dry sealed tube or pressure vessel.

[e]

Add HCFC-225da to immerse the coupon.

Seal the containers.

o

[¢]

Age the containers at an elevated temperature, such as the boiling point of HCFC-225da
(approximately 54°C), for an extended period (e.g., 14 days).

o Post-Exposure Analysis:

o

After cooling, open the containers and remove the coupons.

[e]

Clean the coupons to remove any corrosion products according to standard methods.

o

Dry the coupons thoroughly.

[¢]

Measure the final weight of each coupon.

[¢]

Perform a detailed visual and microscopic inspection for signs of corrosion, such as
pitting, etching, or discoloration.
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o Data Analysis:
o Calculate the weight loss.

o If significant weight loss is observed, the corrosion rate can be calculated in mils per year
(mpy).[6][8]

Data Presentation

Quantitative data should be summarized in clear and concise tables for easy comparison. Due
to the limited availability of public data for the phased-out HCFC-225da, the following tables
present illustrative data based on general knowledge of fluorinated solvents. This data is for
example purposes only and should not be used for design without conducting material-specific
testing.

Table 1: lllustrative Compatibility Data for Elastomers with HCFC-225da (Exposure: 7 days at
50°C)

Change in . . Lo
. Volume Weight Visual Compatibilit
Material Hardness .
Swell (%) Change (%) Appearance Yy Rating
(Shore A)
Viton® (FKM) -2 +3 +2 No change Excellent
- Slight
Silicone -5 +8 +6 ) Good
swelling
Significant
EPDM -15 +25 +20 ) Poor
swelling
Buna-N Moderate )
o -10 +15 +12 ) Fair
(Nitrile) swelling
PTFE 0 <1 <1 No change Excellent

Table 2: lllustrative Compatibility Data for Plastics with HCFC-225da (Exposure: 7 days at
50°C)
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Change in Dimensiona . . o
. Weight Visual Compatibilit
Material Hardness I Change .
Change (%) Appearance Yy Rating
(Shore D) (%)
Polypropylen
ypropy -1 +0.5 +0.8 No change Excellent
e (PP)
Polyethylene
-2 +1.0 +1.2 No change Excellent
(HDPE)
Slight
PVC -5 +3.0 +2.5 _ Good
softening
Swelling,
ABS -12 +8.0 +7.0 ) Poor
crazing
PEEK 0 <0.5 <0.5 No change Excellent

Table 3: lllustrative Compatibility Data for Metals with HCFC-225da (Exposure: 14 days at

boiling point)
. Weight Loss Corrosion Visual Compatibility
Material ]
(mglcm?) Rate (mpy) Appearance Rating
Stainless Steel
<0.01 <0.1 No change Excellent
316
Stainless Steel
<0.01 <0.1 No change Excellent
304
Aluminum 6061 <0.02 <0.1 No change Excellent
Slight
Copper <0.05 <0.2 ] ] Good
discoloration
Carbon Steel <0.1 <0.5 Slight etching Good

Logical Relationships in Material Selection
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The selection of a suitable material for use with HCFC-225da involves a logical decision-

making process based on the experimental data.

Begin Material Selection

Review Compatibility Test Data

(Tables 1-3)

Select Material Type

;

Elastomer/Plastic

Elastomer/Plastic Evaluatio

Volume Swell < 5%?

Hardness Change < 15 pts?

No

No No Visual Degradation?

Metal

Metal Evaluation

Corrosion Rate < 1 mpy?

No Pitting/Etching?

Material is Not Acceptable g

Reselect or Re-evaluate &

Material is Acceptable
for Application
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Logical flow for material selection based on compatibility data.

Safety Precautions

e HCFC-225da should be handled in a well-ventilated area to avoid inhalation of vapors.

o Appropriate personal protective equipment (PPE), including safety glasses and chemically
resistant gloves (e.g., Viton®, Butyl rubber), should be worn.[1]

o Sealed tube or pressure vessel experiments at elevated temperatures pose a risk of over-
pressurization. Appropriate safety shields and procedures must be in place.

o Consult the Safety Data Sheet (SDS) for HCFC-225da for complete safety and handling
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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225da]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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